Cas no 1142-00-3 (Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester)

Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester structure
1142-00-3 structure
Product name:Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester
CAS No:1142-00-3
MF:C8H10N2O5S
MW:246.2404
CID:216683
PubChem ID:312561

Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Sulfamic acid,N,N-dimethyl-, 3-nitrophenyl ester
    • (3-nitrophenyl) N,N-dimethylsulfamate
    • AC1L7LKA
    • N,N-Dimethyl-sulfaminsaeure-(3-nitro-phenyl-ester)
    • N,N-Dimethyl-sulfaminsaeure-< 3-nitro-phenyl-ester>
    • NSC222666
    • 1142-00-3
    • NSC-222666
    • SCHEMBL14596895
    • DTXSID20310193
    • Inchi: InChI=1S/C8H10N2O5S/c1-9(2)16(13,14)15-8-5-3-4-7(6-8)10(11)12/h3-6H,1-2H3
    • InChI Key: BJZZCZGARFSRKZ-UHFFFAOYSA-N
    • SMILES: O=[N+](C1C=CC=C(OS(N(C)C)(=O)=O)C=1)[O-]

Computed Properties

  • Exact Mass: 246.0311
  • Monoisotopic Mass: 246.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.447
  • Boiling Point: 359.9°Cat760mmHg
  • Flash Point: 171.5°C
  • Refractive Index: 1.578
  • PSA: 89.75
  • LogP: 2.38400

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